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Compound of Interest

Compound Name:
5-Fluoro-2-

methoxybenzenesulfonyl chloride

Cat. No.: B1304142 Get Quote

Essential Safety and Handling Guide for 5-
Fluoro-2-methoxybenzenesulfonyl Chloride
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-Fluoro-2-methoxybenzenesulfonyl chloride (CAS RN: 67475-

56-3).[1][2] The information is intended for researchers, scientists, and professionals in drug

development to ensure safe laboratory practices.

Chemical Identity:

Name: 5-Fluoro-2-methoxybenzenesulfonyl chloride

CAS Number: 67475-56-3[1]

Molecular Formula: C₇H₆ClFO₃S[1]

Molecular Weight: 224.64 g/mol [1]

Hazard Identification and Classification
5-Fluoro-2-methoxybenzenesulfonyl chloride is a corrosive and moisture-sensitive

compound.[3] Based on data for similar sulfonyl chlorides, it is expected to cause severe skin

burns and eye damage.[3][4][5] It may also cause respiratory irritation.[3][6][7]
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GHS Hazard Statements for Structurally Similar Compounds:

Causes severe skin burns and eye damage.[3][4][5]

Causes serious eye irritation.[6]

Causes skin irritation.[6]

May cause respiratory irritation.[3][6][7]

Harmful if swallowed.[4]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to minimize exposure and ensure personal

safety.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles & Face Shield

Wear tightly fitting safety

goggles conforming to EN 166

(EU) or NIOSH (US)

standards.[6] A face shield

should be worn in addition to

goggles to protect against

splashes.[5][8]

Skin Protection Chemical-Resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[3] Regularly inspect

gloves for signs of degradation

and replace them as needed.

Protective Clothing

Wear fire/flame resistant and

impervious clothing.[6] A lab

coat is the minimum

requirement. For larger

quantities or tasks with a

higher risk of splashing,

chemical-resistant coveralls or

an apron should be used.[8]

Footwear

Closed-toe shoes are required.

For significant spill risks,

chemical-resistant safety

footwear is recommended.[5]

[9]

Respiratory Protection Respirator Use only in a well-ventilated

area, preferably within a

chemical fume hood.[3] If

exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

appropriate cartridge (e.g.,

Type ABEK EN14387) or a
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self-contained breathing

apparatus.[3][6][7]

Operational Plan for Safe Handling
1. Preparation and Engineering Controls:

Work in a well-ventilated area, with a certified chemical fume hood being the standard.[3]

Ensure that an eyewash station and safety shower are readily accessible and in good

working order.[3][7]

Keep the container tightly closed when not in use and store it in a cool, dry, and well-

ventilated place away from moisture.[3][6][7]

2. Handling Procedure:

Before use, carefully inspect the container for any damage or leaks.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3][6]

Prevent contact with skin and eyes.[3]

When transferring the chemical, use appropriate tools (e.g., spatula, funnel) to minimize the

generation of dust or splashes.

Wash hands thoroughly after handling the compound.[3][4][6][7]

Emergency Procedures
Spill Response:

Minor Spill:

Evacuate personnel from the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand,

vermiculite).
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Carefully collect the absorbed material into a labeled, sealable container for hazardous

waste disposal.

Clean the spill area thoroughly.

Major Spill:

Evacuate the laboratory immediately and alert others.

Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team.[10]

Do not attempt to clean up a major spill without specialized training and equipment.

Personal Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6][7][10] Remove contact lenses if present

and easy to do.[6][7] Seek immediate medical attention.[3][4][5]

Skin Contact: Immediately remove all contaminated clothing.[3][4] Wash the affected skin

with plenty of soap and water for at least 15 minutes.[7] Seek immediate medical attention.

[3][4]

Inhalation: Move the affected person to fresh air and keep them in a position comfortable for

breathing.[3][6][7] If breathing is difficult, provide oxygen. If the person is not breathing, give

artificial respiration (do not use mouth-to-mouth).[3] Seek immediate medical attention.[3][4]

[5]

Ingestion: Do NOT induce vomiting.[3][4] Rinse the mouth with water.[4][6] Never give

anything by mouth to an unconscious person.[3][5] Seek immediate medical attention.[3][4]

[5]

Disposal Plan
Chemical waste generators are responsible for the proper classification and disposal of

hazardous waste in accordance with local, regional, and national regulations.[3]
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1. Waste Collection:

Collect all waste containing 5-Fluoro-2-methoxybenzenesulfonyl chloride, including

contaminated consumables (e.g., gloves, absorbent materials), in a designated and clearly

labeled hazardous waste container.

The container must be compatible with the chemical, properly sealed, and stored in a

designated hazardous waste accumulation area.[11]

2. Neutralization of Small Residual Amounts (for experts only):

While bulk amounts should be disposed of via a licensed service, small residual amounts

can be cautiously neutralized by slowly adding the material to a stirred, ice-cold solution of

sodium bicarbonate or sodium hydroxide.[11] This process is exothermic and should be

performed in a fume hood with appropriate PPE.

After neutralization, the pH of the solution should be verified to be neutral or slightly basic

before being disposed of as aqueous hazardous waste.[11]

3. Professional Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste by a licensed contractor.[12]

Provide the waste disposal company with the Safety Data Sheet (SDS) for the chemical.[12]

Do not dispose of 5-Fluoro-2-methoxybenzenesulfonyl chloride down the drain.[4][11]

Workflow for Handling 5-Fluoro-2-
methoxybenzenesulfonyl Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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